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Compound of Interest

Compound Name: Basic lead carbonate

Cat. No.: B072859

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core chemical properties of
basic lead carbonate, a compound of significant historical and industrial importance. The
information is presented to support research, development, and quality control activities.

Chemical Identity and Composition

Basic lead carbonate, also known as white lead or hydrocerussite, is a complex inorganic salt
containing both carbonate and hydroxide ions.[1] Its chemical formula is most accurately
represented as 2PbCOs-Pb(OH)2.[2][3][4] This stoichiometry distinguishes it from the simpler
lead(ll) carbonate (PbCOs), known as cerussite.[2] The presence of lead hydroxide within the
crystal structure significantly influences its chemical and physical properties.[2]

Table 1: Chemical Identification of Basic Lead Carbonate
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Identifier

Value

Reference(s)

Chemical Name

Trilead bis(carbonate)

dihydroxide

[5]

Synonyms

White lead, hydrocerussite,

lead(ll) carbonate basic

[2](3]

CAS Number

1319-46-6

[5]

Chemical Formula

(PbCOs3)2-Pb(OH)z2 or
C2H20sgPbs

[2](5]

Molecular Weight

775.63 g/mol

[1](2]

Physicochemical Properties

Basic lead carbonate is a dense, white crystalline powder.[2][6] Its physical properties have

historically made it a valuable pigment.[3]

Table 2: Physicochemical Data for Basic Lead Carbonate

Property Value Reference(s)
Appearance White crystals or powder [2]

Density 6.14 g/cm?3 [2][6]

Melting Point Decomposes at 400°C [2][6]

Solubility in Water

Insoluble

[4]16]

Solubility in Other Solvents

Soluble in dilute acids (e.qg.,
acetic acid, nitric acid);

Insoluble in ethanol

[416]1[7]

Chemical Reactivity and Behavior

Basic lead carbonate is practically insoluble in water and ethanol.[6][7] However, it readily

dissolves in dilute nitric acid and acetic acid.[6][8] This reactivity with acids is a key
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characteristic, leading to the formation of soluble lead salts and the evolution of carbon dioxide
gas.[9][10] The reaction with acids is a classic acid-carbonate reaction, which can be
generalized as:

Pbs(CO3)2(OH)a(s) + 6H*(ag) — 3Pb2*(aq) + 2CO2(g) + 4H20())

The reaction with dilute sulfuric acid is initially rapid but stops after some time due to the
formation of an insoluble layer of lead(ll) sulfate (PbSOa4) on the surface of the basic lead
carbonate, which prevents further reaction.[11]

Basic lead carbonate undergoes thermal decomposition upon heating. The decomposition
process is complex and occurs in stages, with the final products being lead oxides and carbon
dioxide.[12][13] The decomposition begins at temperatures around 250°C and is complete at
approximately 400°C, yielding lead(ll) oxide (PbO).[2][14] The process involves the initial loss
of water from the hydroxide groups, followed by the release of carbon dioxide from the
carbonate groups, with the formation of various lead carbonate-oxide intermediates.[12]

The decomposition pathway in static air can be summarized as follows:
« Initial Decomposition: Formation of lead carbonate oxides such as 2PbCOs-Pb0O.[12]

e Intermediate Stages: Further loss of CO: to form other intermediates like PbCOs3-PbO and
PbCOs3-2Pb0.[12]

» Final Decomposition: Complete conversion to lead(ll) oxide (PbO).[12][14]

A notable reaction of basic lead carbonate is its darkening in the presence of hydrogen sulfide
(H2S).[6][7] This is due to the formation of black lead(ll) sulfide (PbS):

Pb3(C0Os3)2(0OH)2(s) + 3H2S(g) — 3PbS(s) + 2C0O2(g) + 4H20(l)

This reaction has been a significant factor in the discoloration of historical paintings where lead
white was used as a pigment.

Experimental Protocols

A common laboratory method for the synthesis of basic lead carbonate involves the reaction
of a soluble lead salt, such as lead(ll) acetate, with a source of carbonate ions, typically by
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bubbling carbon dioxide gas through the solution.[4]

Protocol:

o Prepare a dilute aqueous solution of lead(ll) acetate.

o Slowly bubble carbon dioxide gas through the solution while maintaining constant stirring.
o A white precipitate of basic lead carbonate will form.

e The reaction conditions, such as temperature and pH, must be carefully controlled to ensure
the desired stoichiometry.[4]

» The precipitate is then filtered, washed with deionized water to remove any soluble
impurities, and dried.[15]

Another method involves the reaction of a lead acetate solution with ammonium carbonate.[16]

The thermal decomposition of basic lead carbonate can be quantitatively studied using TGA
and DSC.

TGA Protocol:

o Asmall, accurately weighed sample (typically 10-20 mg) of basic lead carbonate is placed
in a TGA crucible.[17]

e The crucible is placed on a sensitive microbalance within a furnace.

e The sample is heated at a controlled rate (e.g., 10°C/min) under a specific atmosphere (e.g.,
static air, nitrogen).[18]

e The TGA instrument continuously records the mass of the sample as a function of
temperature.

e The resulting thermogram will show distinct mass loss steps corresponding to the loss of
water and carbon dioxide.[18]

DSC Protocol:
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o A small sample of basic lead carbonate is placed in a DSC pan, and an empty reference
pan is also prepared.

» Both pans are heated or cooled at a controlled rate in the DSC furnace.[18]
e The instrument measures the difference in heat flow between the sample and the reference.

e The resulting DSC curve will show endothermic or exothermic peaks corresponding to
thermal events such as decomposition.[19]

The solubility of basic lead carbonate in dilute acid can be determined through a simple
dissolution test.

Protocol:
o Weigh a known amount of basic lead carbonate.

e Add the solid to a beaker containing a measured volume of dilute acetic acid or nitric acid.
[20]

 Stir the mixture, and gently heat if necessary, until the solid is completely dissolved.[20]

e The concentration of the resulting lead salt solution can then be determined using
appropriate analytical techniques, such as atomic absorption spectroscopy or inductively
coupled plasma mass spectrometry, to quantify the amount of lead that dissolved.

Safety and Handling

Basic lead carbonate is toxic by inhalation and ingestion.[6][7] It is a suspected carcinogen
and teratogen.[7] Appropriate personal protective equipment, including gloves, safety glasses,
and respiratory protection, should be used when handling this compound to avoid exposure.[6]
All work should be conducted in a well-ventilated area or a fume hood. Waste material must be
disposed of as hazardous waste.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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